Cas no 181212-90-8 (1-tert-Butyl 2-methyl aziridine-1,2-dicarboxylate)

• Product Name: 1-tert-Butyl 2-methyl aziridine-1,2-dicarboxylate
• CAS No: 181212-90-8
• MF: C₉H₁₅NO₄
• MW: 201.219702959061
• MDL: MFCD09261159
• CID: 113607
• PubChem ID: 11171653
• Update Time: 2025-06-25

1-tert-Butyl 2-methyl aziridine-1,2-dicarboxylate Chemical and Physical Properties

Names and Identifiers

• 1-tert-Butyl 2-methyl aziridine-1,2-dicarboxylate
• (RAC)-AZIRIDINE-1,2-DICARBOXYLIC ACID 1-TERTBUTYL ESTER 2-METHYL ESTER
• 1-(tert-butoxycarbonyl)-2-methylaziridine-2-carboxylic acid
• 1,2-Aziridinedicarboxylicacid, 1-(1,1-dimethylethyl) 2-methyl ester
• 2-Methyl 1-(2-methyl-2-propanyl) 1,2-aziridinedicarboxylate
• methyl N-(t-butoxycarbonyl)aziridine-2-carboxylate
• (S)-2-tert-butyl 1-methyl aziridine-1,2-dicarboxylate
• AMY32034
• OHKDZMSOHBQKDL-UHFFFAOYSA-N
• MFCD09261159
• OHKDZMSOHBQKDL-TYICEKJOSA-N
• SCHEMBL2278207
• SCHEMBL2798704
• Methyl 1-Boc-aziridine-2-carboxylate
• MFCD09991730
• 1,2-Aziridinedicarboxylic acid, 1-(1,1-dimethylethyl) 2-methyl ester
• 1-tert-Butyl2-methylaziridine-1,2-dicarboxylate
• A906933
• Methyl (R)-1-Boc-aziridine-2-carboxylate
• AS-72364
• 181212-90-8
• AKOS016014556
• SY102249
• methyl 1-BOC-2-aziridinecarboxylate
• SCHEMBL2798705
• (S)-Methyl 1-Boc-aziridine-2-carboxylate
• 1-tert-butyl 2-methyl aziridine-1,2-dicarboxylat
• Methyl 1-BOC-2-aziridine carboxylate
• SY097860
• SB15384
• PB41413
• SB15385
• SY261501
• 1-Boc-aziridine-2-carboxylic acid methylester
• A852072
• 1-O-tert-butyl 2-O-methyl aziridine-1,2-dicarboxylate
• FT-0774012
• CS-0046702
• DB-062481
• DB-336259
• (R)-N-Boc-Aziridine-2-carboxylic acid methyl ester
• (S)-N-Boc-Aziridine-2-carboxylic acid methyl ester
• N-Boc-Aziridine-2-carboxylic acid methyl ester

• MDL： MFCD09261159
• Inchi： 1S/C9H15NO4/c1-9(2,3)14-8(12)10-5-6(10)7(11)13-4/h6H,5H2,1-4H3
• InChI Key： OHKDZMSOHBQKDL-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CC1C(=O)OC)=O

Computed Properties

• Exact Mass: 201.10015
• Monoisotopic Mass: 201.10010796g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 0.8
• Topological Polar Surface Area: 55.6Ų

Experimental Properties

• PSA: 55.61

1-tert-Butyl 2-methyl aziridine-1,2-dicarboxylate Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H332-H335
• Warning Statement： P261-P280-P305+P351+P338
• Storage Condition：Sealed in dry,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 1-tert-Butyl 2-methyl aziridine-1,2-dicarboxylate

Introduction to 1-tert-Butyl 2-methyl aziridine-1,2-dicarboxylate (CAS No. 181212-90-8)

1-tert-Butyl 2-methyl aziridine-1,2-dicarboxylate, identified by the Chemical Abstracts Service Number (CAS No.) 181212-90-8, is a specialized organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound belongs to the aziridine class, a group of heterocyclic ethers characterized by a three-membered ring containing one nitrogen atom and two carbon atoms. The presence of both a tert-butyl group and a methyl group in its structure imparts unique reactivity and stability, making it a valuable intermediate in synthetic chemistry and drug development.

The 1,2-dicarboxylate moiety in the name underscores the presence of two carboxylate functional groups, which are typically located at the 1 and 2 positions relative to each other. This structural feature enhances the compound's versatility, allowing it to participate in various chemical transformations such as esterification, amidation, and cycloaddition reactions. These reactions are pivotal in constructing complex molecular architectures, which are often required in the synthesis of biologically active molecules.

In recent years, aziridine derivatives have emerged as powerful tools in medicinal chemistry due to their ability to undergo ring-opening reactions with nucleophiles. This property has been exploited in the development of bioconjugates, where aziridines serve as reactive handles for covalent labeling of biomolecules such as proteins, peptides, and nucleic acids. The 1-tert-butyl 2-methyl aziridine-1,2-dicarboxylate derivative, with its enhanced steric hindrance provided by the tert-butyl group, offers improved selectivity and stability under various reaction conditions.

One of the most compelling applications of this compound is in the field of drug discovery. The ability to introduce aziridine moieties into drug candidates allows for post-synthetic modifications that can enhance pharmacokinetic properties or improve target binding affinity. For instance, researchers have utilized aziridine-based probes to study protein-protein interactions by trapping transient interactions with reactive cysteine residues. The methyl group in the structure may also contribute to metabolic stability, reducing the likelihood of unwanted side reactions in vivo.

Recent studies have highlighted the utility of 1-tert-butyl 2-methyl aziridine-1,2-dicarboxylate in the development of targeted therapeutics. By leveraging its reactivity with biological molecules, this compound has been employed in the creation of novel drug conjugates that exhibit high specificity for disease-related targets. Such conjugates hold promise for applications in oncology, immunology, and infectious diseases, where precise targeting is critical for therapeutic efficacy.

The synthesis of 1-tert-butyl 2-methyl aziridine-1,2-dicarboxylate involves multi-step organic transformations that require careful optimization to ensure high yield and purity. Common synthetic routes include cyclization reactions followed by functional group modifications to introduce the carboxylate groups. Advances in catalytic methods have further refined these processes, enabling more efficient production scales suitable for industrial applications.

In addition to its pharmaceutical applications, this compound has found utility in materials science and polymer chemistry. The reactivity of aziridine derivatives allows for the incorporation of functional groups into polymers, leading to materials with tailored properties such as biodegradability or enhanced mechanical strength. The presence of both tert-butyl and methyl groups may influence polymerization dynamics and final material characteristics, making this compound a valuable building block for advanced material design.

The safety profile of 1-tert-butyl 2-methyl aziridine-1,2-dicarboxylate is another critical consideration in its application. While aziridines can be reactive due to their strained ring structure, proper handling protocols mitigate potential hazards associated with exposure. Researchers adhere to stringent guidelines to ensure safe laboratory practices when working with this compound.

Future research directions may explore novel derivatives of 1-tert-butyl 2-methyl aziridine-1,2-dicarboxylate that enhance its utility in drug discovery and material science. By modifying substituents or exploring different reaction pathways, scientists aim to expand the compound's repertoire of applications while maintaining high levels of selectivity and efficiency.